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Compound of Interest

Compound Name: 2-Methylpiperidine

Cat. No.: B094953 Get Quote

The piperidine scaffold is a privileged structure in medicinal chemistry, forming the core of

numerous therapeutic agents due to its favorable physicochemical properties and versatile

synthetic accessibility.[1][2][3] The introduction of a methyl group at the 2-position creates a

chiral center and provides a key vector for exploring chemical space, leading to a wide range of

pharmacological activities. This guide offers a comparative analysis of 2-methylpiperidine
analogs, focusing on their structure-activity relationships (SAR) across various biological

targets. Quantitative data is presented for objective comparison, accompanied by detailed

experimental protocols and visualizations of key concepts.

General Structure-Activity Relationship (SAR)
Summary
The biological activity of 2-methylpiperidine derivatives is highly dependent on the nature,

position, and stereochemistry of substituents on both the piperidine ring and the nitrogen atom.

The 2-methyl group itself can influence the conformation of the piperidine ring and its

interactions with biological targets.
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2-Methylpiperidine Core

Key Modification Points & Effects

N-Substitution (R1)
- Influences potency and selectivity

- Large groups can enhance affinity for certain targets (e.g., opioid, AChE)

C2-Methyl Stereochemistry
- (R) vs (S) can be critical for activity

- Influences binding orientation

Ring Substitution (R2, R3, R4)
- Affects lipophilicity and ADME properties

- Can introduce new interactions (H-bonding, etc.)

 R1

 CH3

 R2-R4
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Compound Library
(2-Methylpiperidine Analogs)

Primary Screen:
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Hit Identification
(Compounds showing activity)

Secondary Screen:
Electrophysiology (Patch Clamp)
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SAR & Lead Optimization
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In Vivo Efficacy Studies
(e.g., Murine inflammation model)

Preclinical Candidate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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